Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl-

• CAS RN: 13416-35-8
• Molecular Formula: C13H11NS2
• Molecular Weight: 245.4 g/mol
• IUPAC Name: 1-ethylbenzo[e][1,3]benzothiazole-2-thione
• InChI: InChI=1S/C13H11NS2/c1-2-14-12-10-6-4-3-5-9(10)7-8-11(12)16-13(14)15/h3-8H,2H2,1H3
• InChI Key: OJDGRIWANFTMKT-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=CC3=CC=CC=C32)SC1=S
• synonyms: 1-Ethylnaphtho[1,2-d]thiazole-2(1H)-thione

Description

Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazole derivative and has been synthesized using different methods. The objective of

Mechanism Of Action

The mechanism of action of Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl- is not fully understood. However, it has been suggested that the compound exerts its antibacterial and antifungal activities by inhibiting the synthesis of cell walls in bacteria and fungi. Its anticancer activity has been attributed to its ability to induce apoptosis in cancer cells.

Biochemical And Physiological Effects

Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl- has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. In addition, it has been shown to induce apoptosis in cancer cells. However, the compound has also been shown to exhibit cytotoxic effects on normal cells.

Advantages And Limitations For Lab Experiments

One of the advantages of using Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl- in lab experiments is its broad-spectrum antibacterial and antifungal activities. This makes it a potential candidate for the development of new antimicrobial agents. However, its cytotoxic effects on normal cells may limit its use in certain applications.

Future Directions

There are several future directions for the study of Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl-. One direction is the development of new antimicrobial agents based on this compound. Another direction is the study of its potential use as a fluorescent probe for the detection of metal ions. Further research is also needed to fully understand the mechanism of action of this compound and to explore its potential applications in photodynamic therapy.

Synthesis Methods

Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl- has been synthesized using various methods. One of the methods involves the reaction of 2-aminonaphthalene with carbon disulfide and ethyl iodide in the presence of potassium hydroxide. Another method involves the reaction of 2-bromo-1-naphthol with thiourea and sodium ethoxide. The yield of the product varies depending on the method used.

Scientific Research Applications

Naphtho[1,2-d]thiazole-2(1h)-thione, 1-ethyl- has been studied extensively for its potential applications in various fields. It has been shown to exhibit antibacterial, antifungal, and anticancer activities. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy.